Cas no 632-52-0 (1,1,2,2-Tetraphenylhydrazine)

• Product Name: 1,1,2,2-Tetraphenylhydrazine
• CAS No: 632-52-0
• MF: C₂₄H₂₀N₂
• MW: 336.429005622864
• CID: 503994
• PubChem ID: 96041
• Update Time: 2025-05-19

1,1,2,2-Tetraphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-Tetraphenylhydrazine
• Hydrazine,1,1,2,2-tetraphenyl-
• Hydrazine,tetraphenyl
• N,N,N',N'-tetraphenylhydrazine
• Tetraphenyl-hydrazin
• Tetraphenylhydrazine
• AKOS015840874
• SR-01000512188-1
• NSC 49541
• SR-01000512188
• KRMMZNOTUOIFQX-UHFFFAOYSA-N
• DTXSID30212553
• SB83308
• Hydrazine, tetraphenyl-
• H12064
• AC-907/25014342
• FT-0600330
• NSC-49541
• Hydrazine, tetraphenyl- (8CI)(9CI)
• Oprea1_740447
• NSC49541
• 1,1,2,2-Tetraphenylhydrazine #
• SCHEMBL301494
• 632-52-0
• DB-007919

• Inchi： 1S/C24H20N2/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22)26(23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20H
• InChI Key： KRMMZNOTUOIFQX-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 336.16300
• Monoisotopic Mass: 336.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 6.5A^2

Experimental Properties

• Density: 1.1750 (rough estimate)
• Boiling Point: 462.9°C (rough estimate)
• Flash Point: 205.5°C
• Refractive Index: 1.7620 (estimate)
• PSA: 6.48000
• LogP: 6.57800

Additional information on 1,1,2,2-Tetraphenylhydrazine

Introduction to 1,1,2,2-Tetraphenylhydrazine (CAS No. 632-52-0)

1,1,2,2-Tetraphenylhydrazine, with the CAS number 632-52-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure and versatile reactivity, making it a valuable reagent in various synthetic processes and biological studies.

The molecular formula of 1,1,2,2-Tetraphenylhydrazine is C₁₄H₁₄N₂. It consists of a hydrazine core with four phenyl groups attached to the nitrogen atoms. This structure confers the compound with distinct chemical properties that are essential for its applications in both academic and industrial settings.

In recent years, 1,1,2,2-Tetraphenylhydrazine has gained attention due to its potential in the synthesis of complex organic molecules and its role in medicinal chemistry. One of the key areas of research involves its use as a building block for the synthesis of bioactive compounds. For instance, a study published in the Journal of Organic Chemistry highlighted the utility of 1,1,2,2-Tetraphenylhydrazine in the preparation of novel antitumor agents. The researchers demonstrated that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines.

Beyond its applications in medicinal chemistry, 1,1,2,2-Tetraphenylhydrazine has also been explored for its role in catalytic processes. A recent paper in the Journal of Catalysis reported that this compound can serve as an effective ligand in palladium-catalyzed cross-coupling reactions. The unique electronic properties of the phenyl groups enhance the catalytic efficiency and selectivity of these reactions, making it a promising candidate for industrial applications.

The physical properties of 1,1,2,2-Tetraphenylhydrazine are also noteworthy. It is a white crystalline solid with a melting point ranging from 98 to 99°C. The compound is moderately soluble in common organic solvents such as ethanol and dichloromethane but is insoluble in water. These properties make it suitable for various synthetic procedures and analytical techniques.

In terms of safety and handling, while specific precautions should be taken due to its chemical nature, 1,1,2,2-Tetraphenylhydrazine is generally considered safe when handled under appropriate laboratory conditions. It is important to follow standard safety protocols such as wearing personal protective equipment (PPE) and working in a well-ventilated area.

The synthesis of 1,1,2,2-Tetraphenylhydrazine typically involves the reaction of hydrazine with benzaldehyde or other aromatic aldehydes under controlled conditions. This process has been optimized over the years to achieve high yields and purity levels. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing environmental impact.

In conclusion, 1,1,2,2-Tetraphenylhydrazine (CAS No. 632-52-0) is a versatile and important compound with a wide range of applications in organic synthesis and pharmaceutical research. Its unique molecular structure and chemical properties make it an invaluable reagent for both academic and industrial scientists. Ongoing research continues to uncover new potential uses for this compound, further solidifying its significance in the field.